Cas no 1261552-04-8 (2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261552-04-8
• MF: C₁₃H₅Cl₃F₄
• MW: 343.531414747238
• CID: 4997475
• Update Time: 2025-10-29

2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F4/c14-9-5-11(16)10(15)4-8(9)7-2-1-6(3-12(7)17)13(18,19)20/h1-5H
• InChI Key： WAJBKBKJHUPDPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C(F)(F)F)=CC=1F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1261552-04-8)

The compound 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1261552-04-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique fluorinated and chlorinated substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of research has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated that 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl exhibits selective inhibition of certain kinases, suggesting its utility in targeted cancer therapies. Additionally, its fluorinated structure enhances metabolic stability, making it a candidate for further pharmacokinetic optimization.

Recent synthetic methodologies have also been developed to improve the yield and purity of 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl. Advances in catalytic fluorination and cross-coupling reactions have enabled more efficient production of this compound, facilitating its use in high-throughput screening and preclinical studies. These synthetic innovations are critical for scaling up production and ensuring reproducibility in research settings.

In vivo studies have further explored the compound's bioavailability and toxicity profiles. Early results indicate that 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl has a favorable safety profile at therapeutic doses, with minimal off-target effects. However, further investigations are required to fully understand its long-term pharmacokinetics and potential side effects. These findings underscore the compound's potential as a versatile scaffold for the development of novel therapeutics.

In conclusion, 2'-Fluoro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS: 1261552-04-8) represents a promising candidate for drug development, with recent research highlighting its therapeutic potential and synthetic accessibility. Future studies should focus on optimizing its pharmacological properties and exploring its applications in treating specific diseases. The continued investigation of this compound is expected to yield valuable insights into its mechanism of action and clinical utility.